4-bromo-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide

• Molecular Formula: C11H12BrN3O3S2
• Molecular Weight: 378.3 g/mol
• IUPAC Name: 4-bromo-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C11H12BrN3O3S2/c1-2-18-7-10-13-14-11(19-10)15-20(16,17)9-5-3-8(12)4-6-9/h3-6H,2,7H2,1H3,(H,14,15)
• InChI Key: ZWGBVXLJQNITNN-UHFFFAOYSA-N
• SMILES: CCOCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)Br

Description

4-bromo-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. This compound belongs to the family of sulfonamides, which are known for their antibacterial properties. The synthesis of this compound involves several steps, which are discussed below.

Mechanism of Action

The exact mechanism of action of 4-bromo-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide is not well understood. However, it is believed that this compound exerts its biological activity by inhibiting the activity of enzymes such as carbonic anhydrase and sulfonamide-sensitive enzymes.
Biochemical and Physiological Effects:
The biological effects of 4-bromo-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide are dependent on its specific application. In the field of medicinal chemistry, this compound has been reported to have potential anticancer activity by inducing apoptosis in cancer cells. Additionally, its antibacterial and antifungal activities have been attributed to its ability to inhibit the activity of enzymes such as carbonic anhydrase and sulfonamide-sensitive enzymes.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 4-bromo-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide in lab experiments is its potential for the development of new drugs. Its scaffold has been used as a starting point for the development of new anticancer and antibacterial agents. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in some experimental setups.

Future Directions

For the study of this compound include the development of new derivatives with improved solubility and biological activity, further elucidation of its mechanism of action, and exploration of its potential in the field of material science.

Synthesis Methods

The synthesis of 4-bromo-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide can be achieved through a multistep process. The first step involves the synthesis of 5-(ethoxymethyl)-1,3,4-thiadiazole-2-amine by reacting ethyl chloroacetate with thiosemicarbazide. The second step involves the reaction of the obtained 5-(ethoxymethyl)-1,3,4-thiadiazole-2-amine with 4-bromo benzenesulfonyl chloride in the presence of a base such as triethylamine. The final step involves the purification of the obtained product using column chromatography.

Scientific Research Applications

4-bromo-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide has various scientific research applications. One of the significant applications of this compound is in the field of medicinal chemistry, where it is used as a scaffold for the development of new drugs. This compound has been reported to have potential antitumor activity, and its derivatives have been studied for their anticancer properties. Additionally, this compound has been reported to have antibacterial and antifungal activities, making it a potential candidate for the development of new antibiotics.